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Introduction
6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3) is a critical regulator of

glycolysis, a metabolic pathway frequently upregulated in cancer cells to support their rapid

proliferation and survival. In lung carcinoma, overexpression of PFKFB3 is associated with

aggressive tumor growth and poor prognosis, making it a compelling therapeutic target.

PFKFB3-IN-2, often referred to in scientific literature as PFK158, is a potent and selective

small molecule inhibitor of PFKFB3. These application notes provide a comprehensive

overview of the use of PFK158 in lung carcinoma research, including its mechanism of action,

protocols for key experiments, and expected outcomes.

PFK158 exerts its anti-cancer effects by inhibiting the kinase activity of PFKFB3, leading to a

reduction in the intracellular levels of fructose-2,6-bisphosphate (F2,6BP). F2,6BP is a potent

allosteric activator of phosphofructokinase-1 (PFK-1), the rate-limiting enzyme of glycolysis. By

depleting F2,6BP, PFK158 effectively curtails glycolytic flux, thereby depriving cancer cells of

the energy and biosynthetic precursors necessary for their growth and proliferation.

Data Presentation
Table 1: In Vitro Efficacy of PFK158 in Lung Carcinoma
Cell Lines
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Cell Line Type IC50 (µM) Assay Reference

H1048

Small Cell Lung

Carcinoma

(SCLC)

7.1 ± 1.6 MTT Assay (24h)

H1882

Small Cell Lung

Carcinoma

(SCLC)

8.4 ± 2.8 MTT Assay (24h)

H1876

Small Cell Lung

Carcinoma

(SCLC)

10.1 ± 2.3 MTT Assay (24h)

DMS53

Small Cell Lung

Carcinoma

(SCLC)

11.2 ± 2.4 MTT Assay (24h)

H1048 (CSC-

enriched)

Small Cell Lung

Carcinoma

(SCLC)

2.2 ± 0.8 MTT Assay (24h)

H1882 (CSC-

enriched)

Small Cell Lung

Carcinoma

(SCLC)

2.6 ± 1.2 MTT Assay (24h)

H1876 (CSC-

enriched)

Small Cell Lung

Carcinoma

(SCLC)

3.06 ± 0.8 MTT Assay (24h)

DMS53 (CSC-

enriched)

Small Cell Lung

Carcinoma

(SCLC)

3.6 ± 1.1 MTT Assay (24h)

Table 2: In Vivo Efficacy of PFK158 in a Small Cell Lung
Carcinoma Xenograft Model (H1048 CSC-enriched)
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Treatment
Group

Dose and
Schedule

Average
Tumor Weight
(g)

Average
Tumor Volume
(mm³)

Reference

Untreated

Control
Vehicle 1.80 ± 0.6 Not specified

PFK158

25 mg/kg, i.p.,

twice/week for 6

doses

0.353 ± 0.28
Significantly

reduced

shPFKFB3
Genetic

Knockdown
0.135 ± 0.025

Significantly

reduced

Signaling Pathways and Experimental Workflows
PFKFB3-Mediated Glycolysis and Proliferation in Lung
Cancer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b280668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b280668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

